1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one

• Molecular Formula: C14H15F2NO2
• Molecular Weight: 267.27 g/mol
• IUPAC Name: 1-(2,3-difluorophenyl)-3-propanoylpiperidin-2-one
• InChI: InChI=1S/C14H15F2NO2/c1-2-12(18)9-5-4-8-17(14(9)19)11-7-3-6-10(15)13(11)16/h3,6-7,9H,2,4-5,8H2,1H3
• InChI Key: KYGKNDXVXPVOGG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCCN(C1=O)C2=C(C(=CC=C2)F)F

Description

1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one is a piperidin-2-one derivative featuring a 2,3-difluorophenyl substituent at position 1 and a propanoyl group at position 2. The 2,3-difluorophenyl moiety is a recurring pharmacophore in these analogs, often linked to enhanced metabolic stability and target binding affinity due to fluorine’s electronegativity and lipophilicity .

Preparation Methods

The synthesis of 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one typically involves several steps:

Synthetic Routes: The compound can be synthesized through a series of reactions starting from commercially available precursors. One common method involves the reaction of 2,3-difluorobenzoyl chloride with piperidine under controlled conditions to form the desired product.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as triethylamine, and the reaction mixture is stirred at room temperature for several hours. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods: On an industrial scale, the synthesis may involve more efficient and scalable methods, including continuous flow reactions and the use of automated reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions where the fluorine atoms are replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions: Typical reagents used in these reactions include strong acids, bases, and various catalysts. The reactions are often carried out under controlled temperatures and pressures to achieve the desired products.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one has several scientific research applications:

Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways involved depend on the specific application and target. For example, in medicinal chemistry, the compound may inhibit or activate certain signaling pathways to exert its therapeutic effects.

Comparison with Similar Compounds

The following analysis compares 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one with structurally or functionally related compounds, emphasizing molecular features, synthesis routes, and biological relevance.

Structural and Functional Group Comparisons

Key Observations:

Core Ring Systems :

• The target compound’s piperidin-2-one (6-membered ring) contrasts with Goxalapladib’s 1,8-naphthyridine (bicyclic aromatic system) and the azepan-2-one (7-membered ring) in . Larger rings (e.g., azepan) may confer conformational flexibility, whereas piperidin-2-one’s rigidity could enhance binding specificity .

Substituent Effects: The 2,3-difluorophenyl group is a common feature, but its attachment varies: directly on the piperidin-2-one (target compound) vs. ethyl-linked in Goxalapladib . The propanoyl group at position 3 in the target compound differs from bulkier substituents like trifluoromethyl or sulfamoyl groups in analogs, which may influence solubility and metabolic stability .

Synthetic Routes :

• The target compound’s synthesis likely involves coupling 2,3-difluorobenzaldehyde with pyrrolidine intermediates, as seen in similar protocols (e.g., ). In contrast, Goxalapladib requires multi-step functionalization of naphthyridine cores .

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability : Fluorine substitution generally reduces oxidative metabolism. However, the absence of ester or amide groups in the target compound (unlike ’s ethyl esters) may further improve stability .

Biological Activity

1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one is a synthetic organic compound notable for its unique structural features, which include a piperidine ring and a difluorophenyl moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor and receptor modulator.

The molecular formula of 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one contributes to its lipophilicity and biological activity. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it a promising candidate for therapeutic applications. The compound's molecular weight is approximately 267.27 g/mol.

Enzyme Inhibition and Receptor Modulation

Research indicates that 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one exhibits significant biological activity as an agonist for specific receptors. Its interactions with biological targets are crucial for assessing its potential as a therapeutic agent. Preliminary studies suggest that the compound may induce apoptosis in cancer cells by activating caspase pathways, positioning it as a candidate for anticancer therapies .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Enzyme Inhibition	Potential to inhibit specific enzymes involved in cancer	,
Receptor Agonism	Acts as an agonist for particular receptors
Induction of Apoptosis	Activates caspase pathways in cancer cells

Case Studies and Research Findings

A study focusing on the interactions of 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one with various receptors demonstrated that modifications to its structure could significantly affect binding affinity and selectivity. For instance, comparisons with structurally similar compounds revealed differences in pharmacological profiles that are influenced by the specific arrangement of fluorine substituents on the phenyl ring .

Case Study Example:

In a recent investigation into the compound's effects on cancer cell lines, researchers found that treatment with 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one resulted in a marked decrease in cell viability, suggesting its potential as an anticancer agent. The study utilized various assays to measure apoptosis and cell proliferation, confirming the compound's role in inducing cell death through caspase activation pathways.

Comparative Analysis with Similar Compounds

Several compounds share structural similarities with 1-(2,3-Difluorophenyl)-3-propanoylpiperidin-2-one. The following table outlines some notable analogs:

Table 2: Comparison of Structural Analogues

Compound Name	Structure Description	Unique Features
1-(4-Fluorophenyl)-3-propanoylpiperidin-2-one	Similar piperidine structure with fluorine	Different receptor selectivity
1-(2-Chlorophenyl)-3-propanoylpiperidin-2-one	Chlorine instead of fluorine	May exhibit different pharmacological profiles
1-(Phenyl)-3-propanoylpiperidin-2-one	Unsubstituted phenyl group	Lacks halogen substituents; different reactivity